2,6-difluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]benzamide
• InChI: InChI=1S/C15H15F2NO3S/c16-11-2-1-3-12(17)14(11)15(20)18-8-13(21-6-5-19)10-4-7-22-9-10/h1-4,7,9,13,19H,5-6,8H2,(H,18,20)
• InChI Key: JFDRQLFAIIHOGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC(C2=CSC=C2)OCCO)F
• Molecular Formula: C15H15F2NO3S
• Molecular Weight: 327.3 g/mol

Description

2,6-difluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzamide, also known as DFB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DFB belongs to the class of benzamide derivatives and has been found to possess unique biochemical and physiological properties.

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

Research in Alzheimer's disease has led to the development of amyloid imaging ligands for measuring amyloid in vivo in the brain of patients. These imaging techniques, using radioligands like [18F] 1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene (18F-FDDNP) and others, have enabled early detection of Alzheimer's disease and are crucial in evaluating new anti-amyloid therapies (Nordberg, 2007).

Biomarkers for Investigating Tobacco and Cancer

The measurement of human urinary carcinogen metabolites provides important information about tobacco and cancer. This review highlights methods for quantifying various carcinogens and their metabolites in smokers or those exposed to environmental tobacco smoke, playing a significant role in cancer research and public health (Hecht, 2002).

Degradation of Lignin

Research on the acidolysis of lignin model compounds contributes to understanding the degradation mechanisms of lignin, a major component of plant biomass. This knowledge is fundamental for developing sustainable methods to convert biomass into valuable chemicals and fuels (Yokoyama, 2015).

Ionic Liquids and Solvent Applications

Studies on the phase behavior of ionic liquids with various solutes, including their use as solvents for aliphatic and aromatic compounds, reveal their potential for applications in separation processes and as environmentally acceptable solvents. These findings underscore the versatility and potential of ionic liquids in chemical processes and environmental applications (Visak et al., 2014).

Antioxidant Activity Analysis

The study of antioxidants, their detection mechanisms, and the evaluation of antioxidant capacity are vital in various fields, including food engineering and pharmaceuticals. This review presents critical analyses of tests used to determine antioxidant activity, providing insights into the strengths and limitations of current methodologies (Munteanu & Apetrei, 2021).